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Compound of Interest

Compound Name: ZINC4497834

Cat. No.: B15566663 Get Quote

Chemical Identity:

ZINC ID: ZINC4497834

IUPAC Name: N-(3-methoxyphenyl)-4-methylquinazolin-2-amine

CAS Number: 188729-13-9

Molecular Formula: C₁₆H₁₅N₃O

Physicochemical Properties:

Property Value

Molecular Weight 265.31 g/mol

LogP (calculated) 3.85

Molar Refractivity 80.59

Topological Polar Surface Area (TPSA) 50.9 Å²

Safety Data Sheet (SDS) Summary
A specific Safety Data Sheet for N-(3-methoxyphenyl)-4-methylquinazolin-2-amine was not

located. However, based on data for structurally similar compounds and general laboratory
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chemical safety, the following information should be considered for handling and safety

precautions.

Hazard Identification:

Based on analogous compounds, N-(3-methoxyphenyl)-4-methylquinazolin-2-amine is

anticipated to present the following hazards:

Skin Irritation: May cause skin irritation upon contact.[1][2]

Eye Irritation: May cause serious eye irritation.[1][2]

Respiratory Irritation: May cause respiratory tract irritation if inhaled.[1][2]

Precautionary Statements:
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Category Precautionary Statement

Prevention

P261: Avoid breathing

dust/fume/gas/mist/vapors/spray.[1] P264: Wash

skin thoroughly after handling.[1][2] P271: Use

only outdoors or in a well-ventilated area.[1]

P280: Wear protective gloves/protective

clothing/eye protection/face protection.[1][2]

Response

P302+P352: IF ON SKIN: Wash with plenty of

soap and water.[1][2] P304+P340: IF INHALED:

Remove person to fresh air and keep

comfortable for breathing.[1][2]

P305+P351+P338: IF IN EYES: Rinse

cautiously with water for several minutes.

Remove contact lenses, if present and easy to

do. Continue rinsing.[1][2] P312: Call a POISON

CENTER or doctor/physician if you feel unwell.

[1]

Storage

P403+P233: Store in a well-ventilated place.

Keep container tightly closed.[1] P405: Store

locked up.[1]

Disposal
P501: Dispose of contents/container to an

approved waste disposal plant.[1][2]

First Aid Measures:
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Exposure Route First Aid Procedure

Inhalation

Move the person to fresh air. If breathing is

difficult, give oxygen. If not breathing, give

artificial respiration. Seek medical attention.[3]

Skin Contact

Immediately wash off with soap and plenty of

water. Remove contaminated clothing. Seek

medical attention if irritation persists.[3]

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the

upper and lower eyelids. Seek immediate

medical attention.[3]

Ingestion

Do NOT induce vomiting. Never give anything

by mouth to an unconscious person. Rinse

mouth with water. Consult a physician.[3]

Experimental Protocols and Signaling Pathways
As of the current date, no specific experimental studies, detailed protocols, or established

signaling pathways for N-(3-methoxyphenyl)-4-methylquinazolin-2-amine (ZINC4497834) have

been identified in publicly available literature. The information below is based on research on

similar quinazoline derivatives to provide a potential framework for investigation.

General Experimental Workflow for Kinase Inhibitor Screening (Hypothetical):

The following diagram illustrates a general workflow that could be adapted to study the activity

of N-(3-methoxyphenyl)-4-methylquinazolin-2-amine, given that many quinazoline derivatives

are known to be kinase inhibitors.

Caption: Hypothetical workflow for evaluating the biological activity of ZINC4497834 as a

potential kinase inhibitor.

Potential Signaling Pathway Involvement (Hypothetical):
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Many 4-anilinoquinazoline derivatives are known to target the ATP-binding site of receptor

tyrosine kinases (RTKs), such as the Epidermal Growth Factor Receptor (EGFR). Inhibition of

EGFR can block downstream signaling pathways like the MAPK/ERK and PI3K/AKT pathways,

which are crucial for cell proliferation and survival.

EGF

EGFR

RAS PI3K

ZINC4497834

Inhibition

RAF

MEK

ERK

Cell Proliferation
& Survival

AKT

Click to download full resolution via product page

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 7 Tech Support

https://www.benchchem.com/product/b15566663?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15566663?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Caption: Hypothetical inhibition of the EGFR signaling pathway by ZINC4497834.

Further research is required to determine the precise biological targets and mechanisms of

action of N-(3-methoxyphenyl)-4-methylquinazolin-2-amine. The information presented here

serves as a foundational guide based on available data for related chemical structures.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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zinc4497834]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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